Cas no 62620-26-2 (2-Butynoic acid, 4-[2-(diethylamino)ethoxy]-)

• Product Name: 2-Butynoic acid, 4-[2-(diethylamino)ethoxy]-
• CAS No: 62620-26-2
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 437760
• PubChem ID: 12336615
• Update Time: 2025-04-19

2-Butynoic acid, 4-[2-(diethylamino)ethoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Butynoic acid, 4-[2-(diethylamino)ethoxy]-
• 4-[2-(diethylamino)ethoxy]but-2-ynoic acid
• DTXSID30491462
• 62620-26-2

• Inchi： 1S/C10H17NO3/c1-3-11(4-2)7-9-14-8-5-6-10(12)13/h3-4,7-9H2,1-2H3,(H,12,13)
• InChI Key： LXDCLSLAJBHEKJ-UHFFFAOYSA-N
• SMILES： O(CC#CC(=O)O)CCN(CC)CC

Computed Properties

• Exact Mass: 199.12091
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77